Cas no 91151-66-5 (Ethyl 2-chloro-4-fluoro-5-isocyanatobenzoate)

• Product Name: Ethyl 2-chloro-4-fluoro-5-isocyanatobenzoate
• CAS No: 91151-66-5
• MF: C₁₀H₇ClFNO₃
• MW: 243.618885278702
• CID: 2813461
• PubChem ID: 13519900
• Update Time: 2025-04-21

Ethyl 2-chloro-4-fluoro-5-isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10916815
• DTXSID80542832
• Ethyl 2-chloro-4-fluoro-5-isocyanatobenzoate
• 91151-66-5

• Inchi： 1S/C10H7ClFNO3/c1-2-16-10(15)6-3-9(13-5-14)8(12)4-7(6)11/h3-4H,2H2,1H3
• InChI Key： FGZQEZUAHBDFKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OCC)N=C=O)F

Computed Properties

• Exact Mass: 243.0098489Da
• Monoisotopic Mass: 243.0098489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.7Ų